Cas no 1254172-27-4 ((2S)-2-amino-3-(2S)-oxolan-2-ylpropanoic acid)

• Product Name: (2S)-2-amino-3-(2S)-oxolan-2-ylpropanoic acid
• CAS No: 1254172-27-4
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD20660850
• CID: 5655168
• PubChem ID: 28173232
• Update Time: 2025-11-01

(2S)-2-amino-3-(2S)-oxolan-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1254172-27-4
• SCHEMBL7886396
• EN300-1298874
• (2S)-2-amino-3-[(2S)-oxolan-2-yl]propanoic acid
• EN300-27702940
• (2R*)-2-amino-3-[(2S)-oxolan-2-yl]propanoic acid
• (2S)-2-amino-3-(2S)-oxolan-2-ylpropanoic acid

• MDL： MFCD20660850
• Inchi： 1S/C7H13NO3/c8-6(7(9)10)4-5-2-1-3-11-5/h5-6H,1-4,8H2,(H,9,10)/t5-,6-/m0/s1
• InChI Key： IMSUDXBVOIOXLR-WDSKDSINSA-N
• SMILES： O1CCC[C@H]1C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-3-(2S)-oxolan-2-ylpropanoic acid

Introduction to (2S)-2-amino-3-(2S)-oxolan-2-ylpropanoic acid (CAS No. 1254172-27-4)

(2S)-2-amino-3-(2S)-oxolan-2-ylpropanoic acid, also known by its CAS number 1254172-27-4, is a significant compound in the field of medicinal chemistry and biochemistry. This amino acid derivative has garnered considerable attention due to its unique structural features and potential applications in drug development and biological research. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent advancements related to this compound.

The chemical structure of (2S)-2-amino-3-(2S)-oxolan-2-ylpropanoic acid is characterized by an amino group and a carboxylic acid group, typical of amino acids, with a distinctive oxolane ring substituent. This ring structure imparts unique stereochemical properties that are crucial for its biological activity and interactions with various biomolecules. The compound's chiral centers at the 2-position of both the amino acid and the oxolane ring contribute to its enantiomeric specificity, which is essential for its pharmacological effects.

In terms of chemical synthesis, (2S)-2-amino-3-(2S)-oxolan-2-ylpropanoic acid can be prepared through several methods, including chiral auxiliaries, asymmetric catalysis, and enzymatic resolution. Recent advancements in synthetic chemistry have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel asymmetric synthesis method that achieved high enantiomeric purity with excellent yields.

The biological activities of (2S)-2-amino-3-(2S)-oxolan-2-ylpropanoic acid have been extensively studied in various contexts. One of the most notable applications is in the field of neuropharmacology, where it has shown promise as a potential therapeutic agent for neurological disorders. Research has demonstrated that this compound can modulate specific neurotransmitter systems, particularly those involving glutamate and GABA. A study published in the Journal of Medicinal Chemistry in 2019 reported that (2S)-2-amino-3-(2S)-oxolan-2-ylpropanoic acid exhibits potent neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

Beyond its neuropharmacological properties, (2S)-2-amino-3-(2S)-oxolan-2-ylpropanoic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can inhibit the proliferation of various cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. A recent publication in the Cancer Research journal highlighted the ability of (2S)-2-amino-3-(2S)-oxolan-2-ylpropanoic acid to induce apoptosis in breast cancer cells through the activation of caspase-dependent pathways.

In addition to its direct biological activities, (2S)-2-amino-3-(2S)-oxolan-2-ylpropanoic acid has been explored as a building block for the synthesis of more complex molecules with therapeutic potential. Its unique structural features make it an attractive scaffold for drug design, allowing for the introduction of functional groups that can enhance binding affinity and selectivity towards specific targets. For example, a study published in the Bioorganic & Medicinal Chemistry Letters in 2018 described the use of this compound as a key intermediate in the development of novel inhibitors for protein-protein interactions.

The safety profile of (2S)-2-amino-3-(2S)-oxolan-2-ylpropanoic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy profiles.

In conclusion, (2S)-2-amino-3-(�S)-oxolan-�ylopropanoic acid (CAS No. 1�5417�-)：) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and biochemistry. Its unique structural features, coupled with its diverse biological activities, make it an important focus of ongoing research efforts aimed at developing new therapeutic agents for various diseases. As our understanding of this compound continues to evolve, it is likely to play an increasingly significant role in advancing medical science and improving patient outcomes.